(5Z)-3-(1,3-benzodioxol-5-yl)-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C20H12N2O3S2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: (5Z)-3-(1,3-benzodioxol-5-yl)-5-(quinolin-8-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H12N2O3S2/c23-19-17(9-13-4-1-3-12-5-2-8-21-18(12)13)27-20(26)22(19)14-6-7-15-16(10-14)25-11-24-15/h1-10H,11H2/b17-9-
• InChI Key: FEKJKNKTCGBXKK-MFOYZWKCSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)/C(=C/C4=CC=CC5=C4N=CC=C5)/SC3=S
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)C(=CC4=CC=CC5=C4N=CC=C5)SC3=S

Description

This compound belongs to the thiazolidinone family, characterized by a five-membered ring containing nitrogen and sulfur. The (5Z)-configuration indicates the stereochemistry of the quinolin-8-ylmethylidene substituent at position 5 and the 1,3-benzodioxol-5-yl group at position 2. These substituents confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.

Biological Activity

The compound (5Z)-3-(1,3-benzodioxol-5-yl)-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is part of the thiazolidinone class, which has garnered attention for its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This article reviews the biological activity of this compound based on recent research findings.

Structural Characteristics

The compound features a thiazolidinone core, which is a five-membered ring containing sulfur and nitrogen. The presence of the quinoline and benzodioxole moieties enhances its potential biological activity by contributing to its electronic properties and steric configuration.

Anticancer Activity

Research indicates that derivatives of thiazolidinones exhibit significant anticancer properties. For instance, compounds similar to the one have shown selective cytotoxicity against various cancer cell lines.

Case Studies and Findings

• Cytotoxicity Assays : A study found that related thiazolidinone derivatives demonstrated IC50 values ranging from 10 μM to 2.66 μM against several cancer cell lines including colorectal adenocarcinoma (HCT 116), breast cancer (MCF-7), and lung cancer (A549) . These results suggest that modifications in the structure can enhance anticancer efficacy.
• Mechanism of Action : The anticancer activity is often attributed to the inhibition of specific protein kinases. For example, compounds with similar structures have been shown to inhibit DYRK1A and GSK3α/β kinases, which are involved in cell proliferation and survival pathways .

Antimicrobial Activity

Thiazolidinones have also been reported to exhibit antimicrobial properties. The compound's structure allows it to interact with bacterial enzymes, inhibiting their function.

Antibacterial Studies

• Inhibitory effects against Gram-positive and Gram-negative bacteria have been observed. For example, certain derivatives have shown over 90% inhibition against E. coli and S. aureus .

Antioxidant Activity

The antioxidant potential of thiazolidinones is another area of interest. Compounds within this class have demonstrated significant radical scavenging abilities.

Comparative Analysis

• In vitro assays showed that some thiazolidinone derivatives were up to 14 times more effective than ibuprofen in scavenging free radicals . The antioxidant activity correlates with the presence of electron-withdrawing groups on the aromatic rings.

Summary of Biological Activities

Activity Type	IC50 Values	Target Cell Lines	Mechanism
Anticancer	2.66 - 10 μM	HCT116, MCF7, A549	Kinase inhibition
Antimicrobial	>90% inhibition	E. coli, S. aureus	Enzyme inhibition
Antioxidant	EC50 = 60.83 μM	-	Radical scavenging

Scientific Research Applications

Anticancer Properties

Research indicates that derivatives of thiazolidinones, including (5Z)-3-(1,3-benzodioxol-5-yl)-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one, exhibit potent anticancer activities. In studies involving various cancer cell lines such as A549 (lung cancer), PC-3 (prostate cancer), and HepG2 (liver cancer), these compounds demonstrated significant antiproliferative effects with IC50 values ranging from 7.0 to 20.3 µM .

Enzyme Inhibition

The compound has shown inhibitory effects on several protein kinases, which are critical in regulating cell division and survival. For instance, studies have reported that certain thiazolidinone derivatives inhibit DYRK1A, CK1, CDK5/p25, and GSK3α/β kinases . This inhibition is crucial in developing treatments for diseases characterized by aberrant kinase activity, such as cancer and neurodegenerative disorders.

Case Study 1: Antitumor Activity

In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized a library of thiazolidinone derivatives and evaluated their cytotoxicity against several tumor cell lines. Notably, the compound exhibited an IC50 value of 0.028 μM against specific kinases involved in cancer progression . This highlights its potential as a lead compound for further drug development.

Case Study 2: Antioxidant and Antibacterial Activities

Another study investigated the antioxidant properties of related thiazolidinone compounds, demonstrating significant activity against reactive oxygen species (ROS). Additionally, some derivatives showed promising antibacterial activity against strains like E. coli and S. aureus, making them candidates for further exploration in antimicrobial therapy .

Summary Table of Biological Activities

Activity Type	Test Organisms/Targets	IC50 Values	References
Anticancer	A549, PC-3, HepG2	7.0 - 20.3 µM
Enzyme Inhibition	DYRK1A, CK1	Varies
Antioxidant	ROS	Significant
Antibacterial	E. coli, S. aureus	High inhibition

Comparison with Similar Compounds

Key Observations :

• Core Structure: Thiazolidinones (e.g., 5e, 5c) are more prevalent in the evidence than imidazolidinones (e.g., 4b).
• Substituent Effects: Position 3: Electron-donating groups (e.g., 1,3-benzodioxol-5-yl) increase ring stability, while heterocyclic amines (e.g., piperazine in 5e) improve solubility and bioavailability . Hydroxy/methoxy-substituted benzylidenes (e.g., 5c, 4b) enhance hydrogen-bonding interactions, influencing crystallinity .

2.3. Physical and Spectral Properties

• Melting Points: Thiazolidinones with rigid substituents (e.g., 5e, >260°C) exhibit higher melting points than those with flexible groups (e.g., 5c, 251–253°C) due to enhanced crystal packing .
• Spectroscopic Characterization : All compounds are validated via $ ^1H $-NMR, $ ^{13}C $-NMR, and mass spectrometry, with distinct shifts for the thioxo group (~170 ppm in $ ^{13}C $-NMR) and Z-configuration (vinyl proton ~7.5–8.5 ppm) .

Preparation Methods

Knoevenagel Condensation as a Core Mechanism

The target compound’s synthesis relies on Knoevenagel condensation between 3-(1,3-benzodioxol-5-yl)-2-thioxo-1,3-thiazolidin-4-one (rhodanine derivative) and quinoline-8-carbaldehyde. This reaction forms the exocyclic C=C bond with Z-geometry, critical for biological activity. Rhodanine derivatives are typically prepared via cyclocondensation of 1,3-benzodioxol-5-amine with carbon disulfide and chloroacetic acid under basic conditions. For instance, 3a (3-(1,3-benzodioxol-5-yl)-2-thioxo-1,3-thiazolidin-4-one) is synthesized in 82% yield using bis(carboxymethyl) trithiocarbonate and aromatic amines.

Catalytic Systems and Solvent Optimization

Recent advances highlight Bi(SCH2COOH)3 as an efficient catalyst for one-pot thiazolidin-4-one synthesis under solvent-free conditions. Polypropylene glycol (PPG) enhances yields (83–92%) compared to polyethylene glycol (PEG), which fails to initiate reactions. For the target compound, microwave irradiation (200 W, 70°C, 20 min) in PPG achieves 89% conversion, minimizing byproducts like N-alkylated rhodanine.

Stepwise Synthesis of (5Z)-3-(1,3-Benzodioxol-5-yl)-5-(Quinolin-8-ylmethylidene)-2-Thioxo-1,3-Thiazolidin-4-One

Preparation of 3-(1,3-Benzodioxol-5-yl)-2-Thioxo-1,3-Thiazolidin-4-One

• Reactants : 1,3-Benzodioxol-5-amine (1.2 eq), carbon disulfide (1.5 eq), chloroacetic acid (1.0 eq).

• Conditions : Reflux in ethanol with KOH (2.0 eq) for 6 h.

• Yield : 78% after recrystallization (ethanol/water).

• Characterization :

  • IR : νmax 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S).

  • ¹H NMR (DMSO-d6): δ 7.21 (s, 1H, benzodioxole), 4.32 (s, 2H, CH2).

Knoevenagel Condensation with Quinoline-8-Carbaldehyde

• Reactants : 3-(1,3-Benzodioxol-5-yl)-2-thioxo-1,3-thiazolidin-4-one (1.0 eq), quinoline-8-carbaldehyde (1.1 eq).

• Catalyst : Piperidine (10 mol%) or Bi(SCH2COOH)3 (5 mol%).

• Conditions :

  • Method A : Solvent-free, 110°C, 4 h (yield: 72%).

  • Method B : Microwave irradiation (300 W, 70°C, 15 min, PPG solvent; yield: 89%).

• Z-Selectivity : Microwave methods favor Z-geometry (94:6 Z:E ratio) due to controlled thermal activation.

Table 1. Comparative Analysis of Synthetic Methods

Method	Catalyst	Temp (°C)	Time	Yield (%)	Z:E Ratio
Conventional	Piperidine	110	4 h	72	85:15
Microwave	Bi(SCH2COOH)3	70	15 min	89	94:6
Ultrasonic	DSDABCOC	25	30 min	81	88:12

Mechanistic Insights and Byproduct Formation

Reaction Pathway

The mechanism involves:

• Deprotonation : Base abstracts α-H from rhodanine, generating enolate.

• Nucleophilic Attack : Enolate attacks quinoline-8-carbaldehyde’s carbonyl carbon.

• Elimination : Water removal forms the exocyclic double bond.

Byproducts and Mitigation Strategies

• S-Alkylation : Occurs with halogenated solvents (e.g., CH2Cl2), producing S-alkylated derivatives (up to 15%). Mitigated using PPG or ionic liquids.

• N-Alkylation : Favored under prolonged heating; reduced via microwave-assisted rapid cyclization.

Advanced Purification and Characterization

Chromatographic Techniques

• Column Chromatography : Silica gel (60–120 mesh), eluent: ethyl acetate/hexane (3:7).

• HPLC : Purity >95% (C18 column, acetonitrile/water 70:30).

Spectroscopic Data

• IR : νmax 1678 cm⁻¹ (C=O), 1225 cm⁻¹ (C=S), 1590 cm⁻¹ (C=N).

• ¹H NMR (DMSO-d6): δ 8.95 (s, 1H, CH=N), 8.42–7.21 (m, 10H, aromatic), 6.01 (s, 2H, OCH2O).

• 13C NMR : δ 192.1 (C=O), 167.3 (C=S), 148.2–116.4 (aromatic).

Scalability and Industrial Feasibility

Solvent-Free Upscaling

Batch reactions (500 g scale) in PPG achieve 84% yield with 91% Z-isomer purity, reducing waste generation by 60% compared to solvent-based methods.

Continuous Flow Synthesis

Microreactor systems (20 mL/min flow rate) enhance reproducibility, yielding 87% product at 100°C (residence time: 8 min) .

Q & A

Basic Synthesis Methodology

Q: What is the standard synthetic route for (5Z)-3-(1,3-benzodioxol-5-yl)-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one? A: The synthesis involves a condensation reaction between a thiazolidinone precursor (e.g., 3-(1,3-benzodioxol-5-yl)-2-thioxothiazolidin-4-one) and quinoline-8-carbaldehyde. Typical conditions include refluxing in acetic acid with ammonium acetate as a catalyst (1:1 molar ratio) for 6–12 hours. Purification is achieved via recrystallization from ethanol or methanol .

Advanced Reaction Optimization

Q: How can reaction conditions be optimized to improve yield and stereoselectivity? A: Key parameters include:

• Catalyst selection : Piperidine or morpholine may enhance Z-selectivity compared to ammonium acetate .
• Solvent systems : Polar aprotic solvents (e.g., DMF) can stabilize intermediates, while acetic acid promotes cyclization .
• Microwave-assisted synthesis : Reduces reaction time (30–60 minutes) and improves yield by 15–20% .

Structural Characterization

Q: What analytical techniques confirm the Z-configuration of the quinolin-8-ylmethylidene moiety? A:

• X-ray crystallography : Bond angles (e.g., C8–C9–O1 = 116.78°) and torsion angles (e.g., S1–C7–C8–C9 = −179.12°) provide definitive proof .
• NOESY NMR : Spatial proximity between the quinoline proton and benzodioxole methylene group confirms Z-geometry .

Contradictory Data Resolution

Q: How should discrepancies in reported antimicrobial activities of similar thiazolidinones be addressed? A:

• Standardize assays : Use consistent MIC testing protocols (e.g., broth microdilution) and cell lines.
• Characterize purity : HPLC (>95% purity) and elemental analysis to rule out impurities .
• Evaluate substituent effects : Electron-withdrawing groups on the benzodioxole ring (e.g., –NO2) may enhance activity compared to –OCH3 .

Functional Group Reactivity

Q: How does the thioxo group participate in nucleophilic substitution reactions? A: The thioxo sulfur acts as a soft nucleophile. For example:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in DMF/K2CO3 to form thioethers.
• Oxidation : H2O2 converts the thioxo group to sulfoxide (S=O) or sulfone (O=S=O), confirmed by IR (1050–1200 cm⁻¹) .

Advanced Computational Modeling

Q: What computational methods predict electronic properties and reaction pathways? A:

• DFT calculations : Mulliken charges on sulfur (e.g., −0.45 e) identify nucleophilic sites.
• Molecular dynamics : Simulate solvent effects (e.g., acetic acid vs. ethanol) on reaction kinetics .

Biological Assay Design

Q: How to evaluate kinase inhibition while minimizing off-target effects? A:

• Selectivity screening : Test against kinase panels (e.g., KinomeScan) to identify cross-reactivity.
• Cellular validation : Use CRISPR-edited cell lines to confirm target-specific inhibition .

Degradation Pathways

Q: What are the primary degradation products under oxidative stress? A:

• Sulfoxide/sulfone formation : LC-MS identifies +16/+32 Da mass shifts.
• Quinoline ring hydroxylation : UV-Vis spectra show λmax shifts (e.g., 320 nm → 350 nm) .

Spectroscopic Data Interpretation

Q: How do ¹H NMR chemical shifts distinguish Z/E isomers? A:

• Z-isomer : Olefinic protons resonate downfield (δ 7.8–8.2 ppm) due to conjugation with the thioxo group.
• E-isomer : Upfield shifts (δ 6.9–7.3 ppm) and smaller coupling constants (J = 10–12 Hz) .

Mechanistic Studies

Q: What experimental approaches elucidate the cyclization mechanism? A:

• Kinetic isotope effects : Use deuterated aldehydes to track rate-determining steps.
• Intermediate trapping : Isolate Schiff base intermediates with NaBH4 reduction .